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Compound of Interest

Compound Name: LP-20 hydrochloride

Cat. No.: B122733

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of LP-20 hydrochloride, a notable ligand for the
serotonin 7 (5-HT7) receptor. It is designed to be a comprehensive resource, detailing the
compound's mechanism of action, chemical properties, and its application in neuroscience
research, supported by experimental data and protocols.

Introduction

LP-20 hydrochloride is a synthetic compound recognized for its high-affinity interaction with
the 5-HT7 receptor.[1][2] The 5-HT7 receptor, a G-protein coupled receptor (GPCR), is
predominantly expressed in key regions of the central nervous system (CNS), including the
thalamus, hypothalamus, hippocampus, and cortex.[3][4] Its involvement in critical neurological
processes such as learning, memory, mood regulation, and circadian rhythms has made it a
significant target for drug discovery in the context of psychiatric and neurological disorders.[3]
LP-20 serves as a valuable pharmacological tool for elucidating the physiological and
pathological roles of this receptor.

Chemical and Physical Properties

A summary of the key chemical and physical properties of LP-20 hydrochloride is presented
in Table 1. This information is essential for its proper handling, storage, and use in experimental
settings.
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Table 1: Chemical and Physical Properties of LP-20 Hydrochloride

Property Value Source(s)

1-(4'-Methoxy[1,1-biphenyl]-2-

IUPAC Name ) ) )
yl)piperazine hydrochloride

CAS Number 1386928-34-2

Molecular Formula C17H20N20.HCI

Molecular Weight 304.81 g/mol

Purity =>98% (HPLC)

N Soluble to 50 mM in water and

Solubility _
to 100 mM in DMSO

Storage Desiccate at room temperature

Mechanism of Action and Pharmacology

LP-20 is a potent ligand of the 5-HT7 receptor, demonstrating high affinity in radioligand binding
assays. Notably, it has been reported to exhibit both agonist and antagonist activity, suggesting
a complex pharmacological profile that may be dependent on the specific cellular context and
experimental conditions. Its selectivity for the 5-HT7 receptor over other serotonergic and
adrenergic receptors makes it a precise tool for targeted studies.

Table 2: Receptor Binding Affinity of LP-20 Hydrochloride

Receptor Target Ki (nM) Source(s)
5-HT7 Receptor 2.6
ol Adrenergic Receptor 156
5-HT1A Receptor 476

5-HT7 Receptor Signhaling Pathways
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Activation of the 5-HT7 receptor by an agonist initiates a cascade of intracellular signaling
events. The primary pathway involves its coupling to a stimulatory G-protein (Gas), which in
turn activates adenylyl cyclase (AC). This leads to an increase in the intracellular concentration
of the second messenger cyclic adenosine monophosphate (cCAMP), which subsequently
activates Protein Kinase A (PKA) and other downstream effectors like ERK (extracellular signal-
regulated kinase). Additionally, the 5-HT7 receptor can couple to the Gal2-protein, activating
small GTPases of the Rho family, which are involved in regulating cell morphology and neurite
outgrowth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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